(5Z)-2-(2,4-dimethylanilino)-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: (5Z)-2-(2,4-dimethylphenyl)imino-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H24N2O3S/c1-5-7-17-11-16(12-19(21(17)26)28-6-2)13-20-22(27)25-23(29-20)24-18-9-8-14(3)10-15(18)4/h5,8-13,26H,1,6-7H2,2-4H3,(H,24,25,27)/b20-13-
• InChI Key: YAGJYRXSZGXUEL-MOSHPQCFSA-N
• Isomeric SMILES: CCOC1=CC(=CC(=C1O)CC=C)/C=C\2/C(=O)NC(=NC3=C(C=C(C=C3)C)C)S2
• Canonical SMILES: CCOC1=CC(=CC(=C1O)CC=C)C=C2C(=O)NC(=NC3=C(C=C(C=C3)C)C)S2

Description

The compound (5Z)-2-(2,4-dimethylanilino)-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazol-4-one is a complex organic molecule that belongs to the thiazole family. This compound is characterized by its unique structure, which includes a thiazole ring, an aniline derivative, and a phenyl group with various substituents. The presence of these functional groups makes it a compound of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-2-(2,4-dimethylanilino)-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazol-4-one typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.

Attachment of the Aniline Derivative: The 2,4-dimethylaniline can be introduced through a nucleophilic substitution reaction.

Introduction of the Phenyl Group: The phenyl group with its substituents can be attached via a Wittig reaction, which forms the double bond (methylidene group).

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the phenolic hydroxyl group, leading to the formation of quinones.

Reduction: Reduction reactions can target the double bond (methylidene group) or the thiazole ring, resulting in the formation of saturated derivatives.

Substitution: The aromatic rings in the compound can participate in electrophilic and nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Halogenating agents like bromine or chlorine, and nucleophiles such as amines or thiols.

Major Products

Oxidation: Quinone derivatives.

Reduction: Saturated thiazole derivatives.

Substitution: Various substituted aromatic compounds depending on the reagents used.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, (5Z)-2-(2,4-dimethylanilino)-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazol-4-one is studied for its potential biological activities. It has shown promise as an antimicrobial and anticancer agent due to its ability to interact with biological macromolecules.

Medicine

The compound is being investigated for its therapeutic potential. Its ability to inhibit certain enzymes and pathways makes it a candidate for drug development, particularly in the treatment of cancer and infectious diseases.

Industry

In the industrial sector, this compound is used in the development of new materials, such as polymers and dyes. Its unique chemical properties allow for the creation of materials with specific characteristics.

Mechanism of Action

The mechanism of action of (5Z)-2-(2,4-dimethylanilino)-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazol-4-one involves its interaction with various molecular targets. The compound can bind to enzymes and receptors, inhibiting their activity. For example, it may inhibit the activity of topoisomerases, enzymes involved in DNA replication, leading to the disruption of cell division in cancer cells. Additionally, its antimicrobial activity may be due to its ability to disrupt bacterial cell membranes.

Comparison with Similar Compounds

Similar Compounds

(5Z)-2-(2,4-dimethylanilino)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-1,3-thiazol-4-one: Lacks the prop-2-enyl group.

(5Z)-2-(2,4-dimethylanilino)-5-[(3-ethoxy-4-hydroxy-5-methylphenyl)methylidene]-1,3-thiazol-4-one: Contains a methyl group instead of the prop-2-enyl group.

Uniqueness

The presence of the prop-2-enyl group in (5Z)-2-(2,4-dimethylanilino)-5-[(3-ethoxy-4-hydroxy-5-prop-2-enylphenyl)methylidene]-1,3-thiazol-4-one distinguishes it from similar compounds. This group can enhance the compound’s biological activity and its ability to interact with specific molecular targets. Additionally, the combination of the thiazole ring, aniline derivative, and phenyl group with various substituents makes it a versatile compound for various applications.